Cas no 2034524-47-3 (5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one)

5,6-Dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one is a structurally complex heterocyclic compound featuring a pyrimidinone core functionalized with a triazole-substituted azetidine moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly for the development of kinase inhibitors or other biologically active small molecules. The presence of both a triazole and azetidine ring enhances its binding affinity and selectivity in target interactions. Its well-defined molecular architecture allows for further derivatization, making it valuable for structure-activity relationship (SAR) studies. The compound's stability and synthetic accessibility further support its utility in pharmaceutical research and drug discovery applications.
5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one structure
2034524-47-3 structure
Product Name:5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one
CAS No:2034524-47-3
MF:C19H20N6O2
MW:364.401103019714
CID:5377630
Update Time:2025-10-21

5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one
    • Inchi: 1S/C19H20N6O2/c1-13-14(2)20-12-24(19(13)27)11-18(26)23-8-16(9-23)25-10-17(21-22-25)15-6-4-3-5-7-15/h3-7,10,12,16H,8-9,11H2,1-2H3
    • InChI Key: UFZRHJDTDRNGIT-UHFFFAOYSA-N
    • SMILES: C1=NC(C)=C(C)C(=O)N1CC(=O)N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1

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Additional information on 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one

Comprehensive Overview of 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one (CAS No. 2034524-47-3)

The compound 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one (CAS No. 2034524-47-3) is a highly specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the azetidine and triazole moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and anti-inflammatory therapies, which are currently hot topics in pharmaceutical development.

One of the key reasons for the growing interest in 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one is its ability to modulate specific enzymes involved in cellular signaling. The presence of the dimethylpyrimidinone core and the phenyltriazole side chain enhances its binding affinity to target proteins, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its role in cancer research, where it has shown potential in inhibiting tumor growth by interfering with key metabolic pathways.

In addition to its pharmacological applications, CAS No. 2034524-47-3 is also being investigated for its synthetic versatility. The compound's modular structure allows for easy derivatization, enabling chemists to create a library of analogs with tailored properties. This flexibility is particularly appealing in the context of fragment-based drug design, a trending approach in modern drug discovery. Researchers are leveraging computational tools like molecular docking and QSAR modeling to predict the activity of these derivatives, thereby accelerating the development process.

The azetidine ring in 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one is another focal point of interest. Azetidines are known for their conformational rigidity, which can improve the pharmacokinetic properties of drug candidates. This feature aligns with the current demand for bioavailable and metabolically stable compounds in the pharmaceutical industry. Moreover, the incorporation of the triazole group introduces additional hydrogen-bonding capabilities, further enhancing the compound's interaction with biological targets.

From a synthetic chemistry perspective, the preparation of CAS No. 2034524-47-3 involves multi-step reactions, including cycloaddition and N-alkylation processes. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable routes. For instance, the use of catalytic methods and microwave-assisted synthesis has shown promise in improving yields and reducing waste, addressing the growing emphasis on environmentally friendly practices in chemical manufacturing.

The compound's potential extends beyond traditional small-molecule therapeutics. With the rise of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one could serve as a warhead or linker component. Its ability to engage specific protein targets makes it a valuable building block for these innovative therapeutic modalities, which are gaining traction in both academia and industry.

In summary, 5,6-dimethyl-3-[2-oxo-2-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethyl]pyrimidin-4-one (CAS No. 2034524-47-3) represents a multifaceted compound with broad applications in drug discovery and development. Its structural complexity, combined with its biological relevance, positions it as a key player in addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for next-generation therapeutics.

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